N-ethyl-4,5-dimethylthiophene-2-carboxamide

• IUPAC Name: N-ethyl-4,5-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C9H13NOS/c1-4-10-9(11)8-5-6(2)7(3)12-8/h5H,4H2,1-3H3,(H,10,11)
• InChI Key: FZEWTGYAFHFTCQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=C(S1)C)C
• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol

Description

N-ethyl-4,5-dimethylthiophene-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including pharmaceuticals, materials science, and electronics. This compound is also known as EDTCA and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of EDTCA is not fully understood. However, studies suggest that it works by inhibiting the activity of certain enzymes that are responsible for the production of inflammatory mediators in the body. This, in turn, reduces inflammation and provides relief from the symptoms of various inflammatory diseases.
Biochemical and Physiological Effects:
EDTCA has been found to have several biochemical and physiological effects. Studies suggest that it can reduce the levels of inflammatory mediators such as interleukin-1 beta, interleukin-6, and tumor necrosis factor-alpha. It also reduces the activity of certain enzymes that are involved in the production of these mediators. Additionally, EDTCA has been found to have antioxidant properties that can protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

The use of EDTCA in lab experiments has several advantages. It is a stable compound that can be easily synthesized in large quantities. It is also relatively easy to work with and can be used in various experimental setups. However, EDTCA has some limitations, including its limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research on EDTCA. One of the significant areas of research is the development of more efficient synthesis methods that can yield higher yields of the compound. Additionally, researchers are exploring the potential applications of EDTCA in the field of materials science, where it can be used to develop new materials with unique properties. Finally, researchers are also investigating the potential use of EDTCA in the treatment of other diseases, such as cancer and Alzheimer's disease.
In conclusion, N-ethyl-4,5-dimethylthiophene-2-carboxamide is a chemical compound that has significant potential in various fields of scientific research. Its anti-inflammatory properties make it a promising candidate for the treatment of various inflammatory diseases, and its stability and ease of synthesis make it a valuable tool for researchers in various fields. Continued research on EDTCA is likely to yield further insights into its potential applications and contribute to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of EDTCA involves a series of steps that include the reaction of 2,4-pentanedione with ethylamine, followed by the reaction of the resulting compound with sulfur and then with sodium hydride. The final step involves the reaction of the resulting compound with acetyl chloride, which yields EDTCA.

Scientific Research Applications

EDTCA has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of EDTCA is in the field of pharmaceuticals. Researchers have found that EDTCA has potent anti-inflammatory properties and can be used to treat various diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.